Cas no 5914-16-9 ((5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone)
5914-16-9 structure
Product Name:(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
CAS No:5914-16-9
MF:C17H14O3
MW:266.291265010834
CID:1616565
PubChem ID:914500
Update Time:2025-04-21
(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
- Methanone, (5-hydroxy-2-methyl-3-benzofuranyl)(4-methylphenyl)-
- DTXSID80863650
- AKOS022128142
- CHEMBL601129
- GNF-Pf-1387
- 5914-16-9
- SMSF0009234
- STL325147
- SR-01000223148-1
- SR-01000223148
- CB00689
- AB00100612-01
- Oprea1_252339
-
- Inchi: 1S/C17H14O3/c1-10-3-5-12(6-4-10)17(19)16-11(2)20-15-8-7-13(18)9-14(15)16/h3-9,18H,1-2H3
- InChI Key: ADKYMHQFXZVDKW-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C2C=CC(C)=CC=2)=O)C2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 266.09432
- Monoisotopic Mass: 266.094294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 4.1
Experimental Properties
- Density: 1.236
- Boiling Point: 434.2°C at 760 mmHg
- Flash Point: 216.4°C
- Refractive Index: 1.641
- PSA: 50.44
(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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